2-cyano-N-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-3-(4-methoxyphenyl)acrylamide

• IUPAC Name: (Z)-2-cyano-N-[(E)-(2,4-dichlorophenyl)methoxyiminomethyl]-3-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H15Cl2N3O3/c1-26-17-6-2-13(3-7-17)8-15(10-22)19(25)23-12-24-27-11-14-4-5-16(20)9-18(14)21/h2-9,12H,11H2,1H3,(H,23,24,25)/b15-8-
• InChI Key: WFNSRQXUAQXARY-NVNXTCNLSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C#N)C(=O)NC=NOCC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(/C#N)\C(=O)N/C=N/OCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H15Cl2N3O3
• Molecular Weight: 404.2 g/mol
• CAS No.: 338976-28-6

Description

2-cyano-N-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-3-(4-methoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C19H15Cl2N3O3 and its molecular weight is 404.25. The purity is usually 95%.
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Scientific Research Applications

Chemical Rearrangements and Synthesis

• A study demonstrated the condensation of acrylamide derivatives with benzoic acid in the presence of polyphosphoric acid trimethylsilyl ester, leading to the synthesis of novel rearranged products. This process highlights the chemical flexibility and potential utility of acrylamide derivatives in synthesizing complex organic molecules (Yokoyama, Hatanaka, & Sakamoto, 1985).

Corrosion Inhibition

• Research on the corrosion inhibition properties of certain synthetic acrylamide derivatives on copper in nitric acid solutions revealed that these compounds effectively prevent corrosion. This application is crucial for extending the lifespan of metal components in industrial settings, showcasing the compound's importance in materials science (Abu-Rayyan et al., 2022).

Mechanofluorochromic Properties

• The synthesis and study of 3-aryl-2-cyano acrylamide derivatives revealed distinct optical properties due to their specific stacking modes. This finding suggests potential applications in developing new materials for optical devices and sensors, emphasizing the importance of molecular structure in determining material properties (Song et al., 2015).

Herbicidal Activity

• A series of 2-cyanoacrylate compounds were synthesized and tested for herbicidal activity. The study found that these compounds, including those related to the structure of the original query compound, exhibit significant herbicidal properties. This research opens up possibilities for the development of new herbicides based on acrylamide derivatives (Wang et al., 2004).

Synthesis of Novel Compounds

• Novel acrylamide derivatives have been synthesized for various applications, including materials science and chemistry. These compounds' properties, such as their ability to undergo specific reactions and form complex structures, are of significant interest for further scientific exploration (Hassan, Hafez, & Osman, 2014).